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Compound of Interest

Compound Name: L-745870

cat. No.: B1674075

L-745,870 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability and storage of L-745,870 and its
salt forms. Below you will find troubleshooting guides and frequently asked questions to ensure
the successful use of this compound in your experiments.

Frequently Asked Questions (FAQS)

Q1: What are the recommended storage conditions for solid L-745,8707?

Al: The storage conditions for solid L-745,870 and its salts vary slightly. For short-term
storage, 0-4°C is recommended. For long-term storage, -20°C is ideal. It is also advised to
store the compound in a dry, dark place.[1] The trihydrochloride salt, in particular, should be
desiccated at +4°C.[2]

Q2: How should I store stock solutions of L-745,8707?

A2: Stock solutions of L-745,870 should be aliquoted to avoid repeated freeze-thaw cycles.[3]
[4] For long-term stability, store these aliquots at -80°C, where they can be stable for up to 6
months.[3][4] For shorter-term storage, -20°C is suitable for up to 1 month.[3][4] Always protect
solutions from light.[3] One source suggests that reconstituted stock solutions are stable for up
to 3 months at -20°C.

Q3: What solvents can | use to dissolve L-745,8707?
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A3: The solubility of L-745,870 depends on its salt form. The trihydrochloride salt is soluble in
water up to 100 mM.[2] The hydrochloride salt is soluble in water (= 100 mg/mL), DMSO (32.26
mg/mL), and 0.1 M HCI (25 mg/mL).[4] The free base form is soluble in DMSO (25 mg/mL).[3]
For in vivo experiments, specific solvent mixtures are recommended, such as 10% DMSO,
40% PEG300, 5% Tween-80, and 45% Saline, or 10% DMSO and 90% Corn Oil.[3]

Q4: | am having trouble dissolving L-745,870. What can | do?

A4: If you encounter solubility issues, gentle heating and/or sonication can aid in dissolution.[3]
When using DMSQO, it is critical to use a newly opened, anhydrous grade, as DMSO is
hygroscopic and the water content can significantly impact solubility.[3][4] For the hydrochloride
salt in 0.1 M HCI, ultrasonication and adjusting the pH to 3 with HCI may be necessary.[4]

Q5: Should | prepare fresh solutions for my in vivo experiments?

A5: Yes, it is highly recommended to prepare working solutions for in vivo experiments freshly
on the same day of use to ensure reliable experimental results.[3]

Stability and Storage Data

Solid Compound Storage Recommendations

Compound Form Short-Term Storage Long-Term Storage  Special Conditions
L-745,870 (Free 0-4°C (days to -20°C (months to
Dry and dark[1]
Base) weeks)[1] years)[1]
L-745,870 Sealed, away from
, 4°C[4] -20°C[4] _
hydrochloride moisture[4]
L-745,870 Desiccate[2], protect
. . 2 - 8°C or +4°C[2] -20°C[1] _
trihydrochloride from light

Stock Solution Storage Stability
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Storage Temperature Duration Light Conditions

-80°C Up to 6 months[3][4] Protect from light[3]
Up to 1 month[3][4] or up to 3 )

-20°C Protect from light[3]
months

0-4°C Short term (days to weeks)[1] Not specified

Solubility Data

Compound Form Solvent Solubility Notes
Ultrasonic
L-745,870 (Free DMSO 25 mg/mL (76.49 mM)  recommended; use
Base) [3] newly opened
DMSO[3]
L-745,870 o >100 mg/mL (275.27
2
hydrochloride mM)[4]
Ultrasonic
32.26 mg/mL (88.80 recommended; use
DMSO
mM)[4] newly opened
DMSOJ[4]

Ultrasonic and pH
25 mg/mL (68.82 mM) ] ]
0.1 M HCI adjustment to 3 with

4
4] HCI may be needed[4]
L-745,870
] ] Water Soluble to 100 mM[2]
trihydrochloride
DMSO Soluble[1]

Troubleshooting Guide
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Issue Possible Cause Recommended Solution

Ensure storage at -80°C or
-20°C. Aliquot the stock

solution to avoid repeated

Precipitation in stock solution Improper storage temperature;  freezing and thawing.[3][4] If
upon storage freeze-thaw cycles. precipitation occurs, gentle
warming and

vortexing/sonication may help

redissolve the compound.

Check the final concentration
of any organic solvent (like
DMSO) in your assay buffer
Compound precipitates during Low solubility in agueous and ensure it is sufficient to
in vitro assay buffer; temperature change. maintain solubility. Consider
performing a solubility test in
your final assay buffer

beforehand.

Prepare fresh working
solutions for each experiment,
. ) ) especially for in vivo studies.[3]
Inconsistent experimental Degradation of the compound; )
) ) ] Ensure stock solutions are
results improper solution handling. o )
stored correctly and within their
stability period. Always protect

solutions from light.[3]

Confirm you are using the
correct solvent for your specific
salt form of L-745,870. Use a
fresh, anhydrous batch of
DMSO.[3][4] Employ

sonication or gentle warming

Insufficient solvent volume;
Difficulty dissolving the solid hygroscopic nature of DMSO;
compound incorrect salt form for the

chosen solvent.

to aid dissolution.[3]

Experimental Protocols & Workflows

General Protocol for Preparing a Stock Solution in DMSO
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e Weigh the required amount of L-745,870 solid in a sterile conical tube.

¢ Add the calculated volume of fresh, anhydrous DMSO to achieve the desired concentration
(e.g., 10 mM).

» Vortex the solution vigorously.

e |If the compound is not fully dissolved, place the tube in an ultrasonic water bath for short
intervals until the solution is clear. Gentle warming can also be applied.

e Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in light-
protecting tubes.

o Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Diagrams
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Solution Preparation Workflow

1. Weigh Solid Compound

Y

2. Add Anhydrous Solvent (e.g., DMSO)

l

3. Vortex / Sonicate
(Apply gentle heat if needed)

4. Check for Complete Dissolution

Precipitate Remains

) AN
Clear Solution ™
N
N

5. Aliquot into Light-Protecting Tubes

Troubleshoot:

- Use fresh solvent
- Check calculations

6. Store at -20°C or

-80°C

Click to download full resolution via product page

Caption: Workflow for preparing L-745,870 stock solutions.
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L-745,870 Mechanism of Action

Dopamine L-745,870

/

/
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Adenylate Cyclase
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Caption: L-745,870 as a dopamine D4 receptor antagonist.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1674075?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Troubleshooting & Optimization

Check Availability & Pricing

Troubleshooting Logic

Problem Encountered
(e.g., Precipitation)

Identify Potential Cause

In Buffer/Solvent\Over Time

Solubility Issue Stability Issue

Action: Action:
- Sonicate/Warm - Prepare fresh solution
- Use fresh solvent - Check storage conditions
- Check concentration - Aliquot stocks

Problem Resolved

Click to download full resolution via product page

Caption: A logical guide for troubleshooting common issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [L-745,870 stability and storage conditions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674075#|-745-870-stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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